Cas no 76781-43-6 (Ethanol, 2-[[5,6,7,8-tetrahydro-2-(1-piperazinyl)-4-quinazolinyl]amino]-)

Ethanol, 2-[[5,6,7,8-tetrahydro-2-(1-piperazinyl)-4-quinazolinyl]amino]- structure
76781-43-6 structure
Product Name:Ethanol, 2-[[5,6,7,8-tetrahydro-2-(1-piperazinyl)-4-quinazolinyl]amino]-
CAS No:76781-43-6
MF:C14H23N5O
MW:277.365322351456
CID:537247
PubChem ID:12602908
Update Time:2025-04-19

Ethanol, 2-[[5,6,7,8-tetrahydro-2-(1-piperazinyl)-4-quinazolinyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[[5,6,7,8-tetrahydro-2-(1-piperazinyl)-4-quinazolinyl]amino]-
    • 2-[(2-piperazin-1-yl-5,6,7,8-tetrahydroquinazolin-4-yl)amino]ethanol
    • SCHEMBL11290490
    • 76781-43-6
    • 2-{[2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4-yl]amino}ethan-1-ol
    • DTXSID00504078
    • 2-((2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4-yl)amino)ethanol
    • Inchi: 1S/C14H23N5O/c20-10-7-16-13-11-3-1-2-4-12(11)17-14(18-13)19-8-5-15-6-9-19/h15,20H,1-10H2,(H,16,17,18)
    • InChI Key: QGHBHEZGDBRQIM-UHFFFAOYSA-N
    • SMILES: OCCNC1=C2C(CCCC2)=NC(=N1)N1CCNCC1

Computed Properties

  • Exact Mass: 277.19049
  • Monoisotopic Mass: 277.19026037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 73.3Ų

Experimental Properties

  • PSA: 73.31
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